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Compound of Interest

Compound Name: Ophiobolin A

Cat. No.: B1206146

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction and purification of

Ophiobolin A, a sesterterpenoid fungal metabolite with significant anticancer and phytotoxic

activities. The protocols outlined below are based on established methods for solid-state and

submerged fungal cultures, primarily focusing on species from the Bipolaris and Aspergillus

genera, which are known producers of Ophiobolin A and its analogues.

Data Presentation: Quantitative Yield of Ophiobolin
A and its Analogues
The following table summarizes the yields of Ophiobolin A and related compounds obtained

from various fungal strains and culture conditions. This data is crucial for selecting appropriate

strains and cultivation methods to maximize production.
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Fungal
Strain

Culture
Method

Culture
Medium

Duration
Compoun
d

Yield
Referenc
e

Bipolaris

sp.

(endophyte

from

Datura

metel)

Liquid

Culture

Not

Specified
21 days

Ophiobolin

A
235 mg/L [1]

Bipolaris

setariae

(NY1

strain)

Solid-State

Fermentati

on

Rice

Medium
30 days

3-anhydro-

ophiobolin

A

13 mg from

1.5 kg rice
[2]

Bipolaris

setariae

(NY1

strain)

Solid-State

Fermentati

on

Rice

Medium
30 days

6-epi-

ophiobolin

A

11 mg from

1.5 kg rice
[2]

Bipolaris

setariae

(NY1

strain)

Solid-State

Fermentati

on

Rice

Medium
30 days

Ophiobolin

I

690 mg

from 3.5 kg

rice

[3]

Aspergillus

ustus

(094102)

Solid

Culture

Fungal II

Medium
3 days

Ophiobolin

C

200 mg/L

(in a high-

yield strain)

[4]

Experimental Protocols
Two primary methods for the production and extraction of Ophiobolin A are detailed below:

solid-state fermentation and liquid (submerged) fermentation.

Protocol 1: Solid-State Fermentation and Extraction of
Ophiobolins from Bipolaris setariae
This protocol is adapted from methodologies used for the isolation of Ophiobolin A analogues

from Bipolaris setariae.
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1. Fungal Strain and Culture Media:

Fungal Strain:Bipolaris setariae (e.g., NY1 strain).

Activation Medium: Potato Dextrose Agar (PDA).

Production Medium: Rice Medium (75 g of rice and 100 mL of distilled water in a 500 mL

Erlenmeyer flask, soaked overnight and autoclaved).

2. Fungal Cultivation:

Inoculate the Bipolaris setariae strain onto PDA plates and incubate at 26°C for one week to

induce sporulation.

Prepare a spore suspension by rinsing the sporulating culture with sterile distilled water to a

final concentration of 10⁶ spores/mL.

Inoculate each flask of the sterile rice medium with 5.0 mL of the spore suspension.

Incubate the flasks at 26°C in the dark for 30 days.

3. Extraction:

After incubation, dry the fermented rice medium and pulverize it.

Extract the powdered medium exhaustively with ethyl acetate (EtOAc) at room temperature.

Combine the EtOAc extracts and evaporate the solvent under reduced pressure to obtain the

crude extract.

4. Purification:

Silica Gel Column Chromatography:

Subject the crude extract to silica gel column chromatography.

Elute with a gradient of chloroform (CHCl₃) and methanol (MeOH) or another suitable

solvent system.
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Collect fractions and monitor by Thin Layer Chromatography (TLC).

Preparative Thin Layer Chromatography (pTLC):

Further purify the fractions containing the compounds of interest using pTLC with a solvent

system such as CHCl₃-Acetone (10:1).

Sephadex LH-20 Column Chromatography:

For final purification, dissolve the compounds obtained from pTLC in methanol or acetone

and apply to a Sephadex LH-20 column.

Elute with the same solvent to yield purified Ophiobolins.

Protocol 2: Liquid Fermentation and Extraction of
Ophiobolin A from Bipolaris oryzae
This protocol is based on methods for obtaining Ophiobolin A from liquid cultures of Bipolaris

oryzae.

1. Fungal Strain and Culture Media:

Fungal Strain:Bipolaris oryzae.

Pre-culture Medium: Potato Dextrose Agar (PDA).

Production Medium: Potato Dextrose Broth (PDB).

2. Fungal Cultivation:

Grow the Bipolaris oryzae strain on PDA slants at 25°C for 10 days.

Prepare a spore inoculum in sterile distilled water to a final concentration of 1 x 10⁶

spores/mL.

Inoculate Erlenmeyer flasks containing PDB medium with the spore suspension.
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Incubate the flasks under appropriate conditions (e.g., 25°C, with or without shaking) for a

specified period (e.g., 14-21 days).

3. Extraction:

Separate the fungal mycelium from the culture broth by filtration.

Perform a liquid-liquid extraction of the culture filtrate using an organic solvent such as ethyl

acetate (EtOAc).

Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent under

reduced pressure to yield the crude extract.

4. Purification (Multi-Step Semi-Preparative HPLC):

Initial Fractionation:

Dissolve the crude extract in a suitable solvent and subject it to an initial chromatographic

step (e.g., silica gel column chromatography) to obtain enriched fractions.

Semi-Preparative High-Performance Liquid Chromatography (HPLC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of acetonitrile (ACN) and water, often with an additive like 0.1%

formic acid or trifluoroacetic acid (TFA) to improve peak shape.

Gradient Program (Example):

Start with a low percentage of ACN (e.g., 10-20%) and increase linearly to a high

percentage (e.g., 90-100%) over a period of 20-40 minutes.

Hold at the high ACN concentration for a short period to elute highly nonpolar

compounds.

Return to the initial conditions and re-equilibrate the column.

Detection: UV detection at a wavelength where Ophiobolin A absorbs (e.g., 230-240 nm).
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Collect fractions corresponding to the Ophiobolin A peak.

Repeat the purification with the collected fractions if necessary to achieve high purity.

Final Steps:

Combine the pure fractions and evaporate the solvent.

The identity and purity of Ophiobolin A can be confirmed by analytical HPLC, Mass

Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations
Experimental Workflow for Ophiobolin A Extraction
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Caption: A generalized workflow for the extraction and purification of Ophiobolin A.
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Caption: Key signaling pathways modulated by Ophiobolin A leading to cancer cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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